Cas no 924470-33-7 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 924470-33-7
• MF: C₁₄H₉F₂N₃OS₂
• MW: 337.367566823959
• CID: 5923742
• PubChem ID: 17416153
• Update Time: 2025-06-13

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z27896492
• 924470-33-7
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS034031623
• EN300-26611942

• Inchi： 1S/C14H9F2N3OS2/c1-21-13-8(3-2-4-17-13)12(20)19-14-18-11-9(16)5-7(15)6-10(11)22-14/h2-6H,1H3,(H,18,19,20)
• InChI Key： QNRYMNLXRLAYSF-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 337.01551059g/mol
• Monoisotopic Mass: 337.01551059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 924470-33-7)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 924470-33-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by the presence of both benzothiazole and pyridine moieties, which are well-known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide incorporates fluorine atoms at the 4 and 6 positions of the benzothiazole ring. The introduction of fluorine atoms into this molecular scaffold is a strategic design choice that can significantly influence the compound's pharmacokinetic properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets. Fluorinated aromatic compounds are widely recognized for their ability to enhance drug efficacy and reduce susceptibility to enzymatic degradation, making them valuable in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. Among these pathways, enzymes involved in inflammatory responses and metabolic disorders have been extensively studied due to their critical roles in maintaining physiological homeostasis. N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has been identified as a promising candidate for further investigation in this context. Its unique structural features suggest potential interactions with key enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and other enzymes implicated in inflammatory processes.

The pyridine moiety in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide provides a versatile platform for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Pyridine-based compounds are well-documented for their role in drug discovery, with numerous examples having entered clinical development for conditions ranging from infectious diseases to neurological disorders. The methylsulfanyl group at the 2-position of the pyridine ring adds another layer of functional diversity, potentially influencing both the electronic properties and solubility profile of the compound.

The benzothiazole component of this molecule is another key structural feature that contributes to its pharmacological potential. Benzothiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of fluorine atoms at the 4 and 6 positions enhances the electron-withdrawing effect of the benzothiazole ring, which can modulate its reactivity and interaction with biological targets. This modification has been shown to improve binding affinity and selectivity in several drug candidates.

In the realm of medicinal chemistry, computational methods play an increasingly important role in guiding the design and optimization of novel compounds. Molecular modeling techniques have been employed to explore the interactions between N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide and potential target proteins. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues involved in its interactions. Such information is crucial for rational drug design and for predicting potential side effects.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine atoms at specific positions on the benzothiazole ring. These methodologies often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, which are well-established techniques in modern organic synthesis.

The biological evaluation of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has begun to reveal its potential as a pharmacological tool. Preliminary studies have demonstrated its inhibitory activity against certain enzymes associated with inflammatory diseases. These findings are particularly exciting given the growing recognition of inflammation as a central mechanism in many chronic diseases. Further research is needed to fully elucidate its mechanism of action and to assess its potential for therapeutic applications.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 924470-33-7)